Cas no 823795-61-5 (Pyrimidine, 5-chloro-4-(4-methyl-1-piperazinyl)-2-phenyl-)
823795-61-5 structure
Product Name:Pyrimidine, 5-chloro-4-(4-methyl-1-piperazinyl)-2-phenyl-
CAS No:823795-61-5
MF:C15H17ClN4
MW:288.775281667709
CID:693012
PubChem ID:59517831
Update Time:2025-04-19
Pyrimidine, 5-chloro-4-(4-methyl-1-piperazinyl)-2-phenyl- Chemical and Physical Properties
Names and Identifiers
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- Pyrimidine, 5-chloro-4-(4-methyl-1-piperazinyl)-2-phenyl-
- 5-chloro-4-(4-methylpiperazin-1-yl)-2-phenylpyrimidine
- SCHEMBL12929756
- DTXSID00732298
- 823795-61-5
-
- Inchi: 1S/C15H17ClN4/c1-19-7-9-20(10-8-19)15-13(16)11-17-14(18-15)12-5-3-2-4-6-12/h2-6,11H,7-10H2,1H3
- InChI Key: BBIDJOSOBFAJJT-UHFFFAOYSA-N
- SMILES: ClC1=CN=C(C2C=CC=CC=2)N=C1N1CCN(C)CC1
Computed Properties
- Exact Mass: 288.1141743g/mol
- Monoisotopic Mass: 288.1141743g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 300
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 32.3Ų
Pyrimidine, 5-chloro-4-(4-methyl-1-piperazinyl)-2-phenyl- Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
823795-61-5 (Pyrimidine, 5-chloro-4-(4-methyl-1-piperazinyl)-2-phenyl-) Related Products
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